Cas no 1229247-80-6 ((4-Bromo-benzyl)-(5-methyl-2-nitro-phenyl)-amine)

(4-Bromo-benzyl)-(5-methyl-2-nitro-phenyl)-amine structure
1229247-80-6 structure
Product Name:(4-Bromo-benzyl)-(5-methyl-2-nitro-phenyl)-amine
CAS No:1229247-80-6
MF:C14H13BrN2O2
MW:321.169222593308
CID:2128136
Update Time:2023-08-04

(4-Bromo-benzyl)-(5-methyl-2-nitro-phenyl)-amine Chemical and Physical Properties

Names and Identifiers

    • (4-bromo-benzyl)-(5-methyl-2-nitro-phenyl)-amine
    • IKTSVORVUOMBPC-UHFFFAOYSA-N
    • (4-Bromo-benzyl)-(5-methyl-2-nitro-phenyl)-amine
    • Inchi: 1S/C14H13BrN2O2/c1-10-2-7-14(17(18)19)13(8-10)16-9-11-3-5-12(15)6-4-11/h2-8,16H,9H2,1H3
    • InChI Key: IKTSVORVUOMBPC-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)CNC1C=C(C)C=CC=1[N+](=O)[O-]

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 300
  • Topological Polar Surface Area: 57.8

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